4-((5-Fluoropyridin-2-yl)methoxy)pyridin-2(1H)-one

• Molecular Formula: C11H9FN2O2
• Molecular Weight: 220.20 g/mol
• IUPAC Name: 4-[(5-fluoropyridin-2-yl)methoxy]-1H-pyridin-2-one
• InChI: InChI=1S/C11H9FN2O2/c12-8-1-2-9(14-6-8)7-16-10-3-4-13-11(15)5-10/h1-6H,7H2,(H,13,15)
• InChI Key: UWIGFKIRIDTPDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1F)COC2=CC(=O)NC=C2

Description

4-((5-Fluoropyridin-2-yl)methoxy)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C11H9FN2O2 and its molecular weight is 220.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-((5-Fluoropyridin-2-yl)methoxy)pyridine 1-oxide (1.76 g, 7.99 mmol) was heated to 140° C. in acetic anhydride (80 mL) for 5 h. The mixture was concentrated and then heated at 80° C. for 1 h in a mixture of MeOH (20 mL) and aqueous 1 N NaOH (15 mL). The resulting black solution was concentrated to a volume of 15 mL, and the solid was filtered off, rinsed with CH2Cl2 and dried under vacuum to provide the title compound (1.29 g, 73%) as a yellow solid: 1H NMR (500 MHz, DMSO-d6) δ 11.12 (s, 1H), 8.59 (d, J=2.9 Hz, 1H), 7.79 (ddd, J=8.7, 8.7, 2.9 Hz, 1H), 7.60 (dd, J=8.7, 4.5 Hz, 1H), 7.26 (d, J=7.3 Hz, 1H), 5.95 (dd, J=7.4, 2.6 Hz, 1H), 5.78 (d, J=2.5 Hz, 1H), 5.12 (s, 2H).